3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one
Overview
Description
3-Chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one (3-C1MTP) is a heterocyclic compound that belongs to the pyrazinone family of compounds. It is a colorless solid that has been used in a variety of scientific research applications. In recent years, it has been studied for its potential to act as a catalyst in organic synthesis and as a potential therapeutic agent for various diseases.
Scientific Research Applications
Synthesis and Structural Studies
Compounds similar to "3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one" have been synthesized and characterized to understand their molecular structure and potential for further chemical modifications. For example, research on related pyrazine and tetrahydrofuran derivatives explores their synthesis pathways and structural characteristics through crystallography and NMR studies. These studies lay the groundwork for developing new chemical entities with potential applications in materials science, pharmaceuticals, and organic electronics (Zhengyu Liu et al., 2009; Zhengyu Liu et al., 2009).
Chemical Properties and Reactions
Research into the chemical reactions and properties of pyrazine derivatives, including those with chloro and tetrahydrofuran groups, reveals their potential in creating novel chemical entities. Studies focus on their reactivity, such as cycloaddition reactions and potential for creating new heterocyclic compounds. This research is vital for developing new drugs, agrochemicals, and materials (B. Bhattacharya et al., 1985).
properties
IUPAC Name |
3-chloro-1-(oxolan-2-ylmethyl)pyrazin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O2/c10-8-9(13)12(4-3-11-8)6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVLHRCOWSRJTNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C=CN=C(C2=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.